Cas no 92035-96-6 ( )

• Product Name: &nbsp
• CAS No: 92035-96-6
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 997748
• PubChem ID: 231846
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 2,4,6-triethylbenzoic acid
• NSC 28612
• 92035-96-6
• NSC28612
• NSC-28612
• DTXSID80282887
• SCHEMBL4847226
•  

• Inchi： 1S/C13H18O2/c1-4-9-7-10(5-2)12(13(14)15)11(6-3)8-9/h7-8H,4-6H2,1-3H3,(H,14,15)
• InChI Key： GZVJGBAQVVJGKW-UHFFFAOYSA-N
• SMILES： OC(C1C(CC)=CC(CC)=CC=1CC)=O

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų